Cas no 155329-60-5 (N-Propyl-2-(5-sulfanyl-1,3,4-thiadiazol-2-yl)sulfanylacetamide)

• Product Name: N-Propyl-2-(5-sulfanyl-1,3,4-thiadiazol-2-yl)sulfanylacetamide
• CAS No: 155329-60-5
• MF: C₇H₁₁N₃OS₃
• MW: 249.376736879349
• CID: 843001
• PubChem ID: 4868412
• Update Time: 2025-04-19

N-Propyl-2-(5-sulfanyl-1,3,4-thiadiazol-2-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(5-MERCAPTO-1,3,4-THIADIAZOL-2-YL)THIO]-N-PROPYLACETAMIDE
• N-propyl-2-[(2-sulfanylidene-3H-1,3,4-thiadiazol-5-yl)sulfanyl]acetamide
• 2-[(4,5-Dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)-thio]-N-propyl-acetamide
• EN300-11240
• N-propyl-2-[(5-sulfanylidene-4,5-dihydro-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide
• J-507603
• SR-01000059689
• G76051
• SR-01000059689-1
• Z57040520
• C7H11N3OS3
• AKOS034471370
• HMS1783P11
• CS-0222730
• 155329-60-5
• N-propyl-2-[(5-sulfanyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide
• N-Propyl-2-(5-sulfanyl-1,3,4-thiadiazol-2-yl)sulfanylacetamide

• MDL： MFCD06362483
• Inchi： 1S/C7H11N3OS3/c1-2-3-8-5(11)4-13-7-10-9-6(12)14-7/h2-4H2,1H3,(H,8,11)(H,9,12)
• InChI Key： XCDDHXUELYDWNZ-UHFFFAOYSA-N
• SMILES： S(C1=NNC(=S)S1)CC(NCCC)=O

Computed Properties

• Exact Mass: 249.00642550g/mol
• Monoisotopic Mass: 249.00642550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 136Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers